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Compound of Interest

Compound Name: Ac-YVAD-cmk

Cat. No.: B15606996 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of Ac-
YVAD-cmk, a selective and irreversible caspase-1 inhibitor. Adherence to these protocols is

essential to ensure laboratory safety, maintain experimental integrity, and minimize risk to

personnel and the environment. Ac-YVAD-cmk, as a chloromethyl ketone, is classified as a

hazardous substance and requires careful handling.

Immediate Safety and Handling Protocols
Proper personal protective equipment (PPE) is mandatory when working with Ac-YVAD-cmk in

both its solid, powdered form and in solution. Engineering controls, such as a certified chemical

fume hood, are the primary line of defense against exposure.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Ac-YVAD-cmk to ensure the

appropriate level of protection. The following PPE is required:
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PPE Category Specification and Use

Eye and Face Protection

Chemical safety goggles with side shields are

required to protect against splashes. A face

shield should be worn in conjunction with

goggles when there is a significant risk of

splashing, such as during bulk preparation of

solutions.

Hand Protection

Chemically resistant gloves, such as nitrile, are

required. Double-gloving is recommended,

especially when handling the concentrated stock

solutions. Gloves must be inspected before use

and changed immediately if contaminated.

Body Protection

A fully buttoned lab coat must be worn to protect

skin and clothing. An impervious apron should

be considered when handling larger quantities.

Respiratory Protection

All handling of the solid compound and

preparation of stock solutions must be

performed in a certified chemical fume hood to

prevent inhalation of the powder.[1] If a fume

hood is not available or if there is a risk of

aerosolization, a NIOSH-approved respirator is

necessary.

Engineering Controls
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Control Type Specification and Use

Ventilation

Work with Ac-YVAD-cmk powder and the

preparation of stock solutions must be

conducted in a certified chemical fume hood to

minimize inhalation exposure.[1] General

laboratory ventilation should ensure adequate

air exchange.

Safety Equipment

An operational eyewash station and safety

shower must be readily accessible in the

immediate work area for emergency use.

Operational Plan: From Receipt to Use
Proper procedures for storage and handling are crucial to maintain the stability and integrity of

Ac-YVAD-cmk.

Receiving and Storage
Upon receipt, inspect the container for any signs of damage. The lyophilized powder should be

stored in a tightly sealed container at -20°C for long-term stability.[2][3] Some manufacturers

suggest that the product is stable for at least four years when stored at -20°C.[4] For solutions

in solvents such as DMSO, storage at -80°C is recommended for up to six months, while at

-20°C, the stability is limited to one month.[5]
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Parameter Guideline

Storage Temperature (Powder)
-20°C in a dry, well-ventilated area, protected

from light.[2][3]

Storage Temperature (Solutions)
-80°C for up to 6 months; -20°C for up to 1

month.[5]

Container Tightly sealed and clearly labeled.

Handling of Lyophilized Powder

Before opening, allow the vial to equilibrate to

room temperature in a desiccator to prevent

condensation. Weigh out the desired amount

quickly in a chemical fume hood. Reseal the vial

tightly and return to appropriate storage.

Solution Preparation
Due to its limited solubility in aqueous solutions, Ac-YVAD-cmk is typically dissolved in organic

solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

Experimental Protocol: Reconstitution of Ac-YVAD-cmk

Preparation: Ensure all necessary PPE is worn and perform the entire procedure within a

certified chemical fume hood.

Equilibration: Allow the vial of lyophilized Ac-YVAD-cmk to warm to room temperature in a

desiccator.

Solvent Addition: Using a calibrated micropipette, add the required volume of sterile DMSO

to the vial to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

Dissolution: Gently vortex or sonicate the vial until the powder is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in tightly

sealed vials. Label each aliquot clearly with the compound name, concentration, date, and

storage temperature. Store aliquots at -80°C for long-term use.
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Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If breathing

has stopped, perform artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush the eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present

and easy to do. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
All waste containing Ac-YVAD-cmk must be treated as hazardous chemical waste and

disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Collection
Solid Waste: Unused or expired Ac-YVAD-cmk powder, as well as any materials used to

clean up spills of the solid (e.g., absorbent pads), should be collected in a clearly labeled,

sealed container for hazardous solid waste.
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Liquid Waste: All solutions containing Ac-YVAD-cmk, including unused stock solutions and

experimental media, must be collected in a designated, leak-proof, and clearly labeled

hazardous liquid waste container. As Ac-YVAD-cmk is a halogenated organic compound, it

should be segregated into a waste stream for halogenated organic liquids.

Contaminated Materials: All disposable materials that have come into contact with Ac-YVAD-
cmk, such as pipette tips, microfuge tubes, and gloves, should be collected in a designated

hazardous waste container.

Disposal Protocol
Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste" and a full

description of the contents, including "Ac-YVAD-cmk" and any solvents used.

Storage of Waste: Store waste containers in a designated satellite accumulation area that is

secure and has secondary containment.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor. Do not dispose of Ac-YVAD-cmk down the drain or in

regular trash.

Workflow for Safe Handling and Disposal of Ac-
YVAD-cmk
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Safe Handling and Disposal Workflow for Ac-YVAD-cmk
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Caption: Workflow for the safe handling and disposal of Ac-YVAD-cmk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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